4-(2,5-dimethylfuran-3-yl)-N-(4-methoxyphenyl)thiazol-2-amine hydrochloride

• IUPAC Name: 4-(2,5-dimethylfuran-3-yl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C16H16N2O2S.ClH/c1-10-8-14(11(2)20-10)15-9-21-16(18-15)17-12-4-6-13(19-3)7-5-12;/h4-9H,1-3H3,(H,17,18);1H
• InChI Key: XXMCYJJZGSTHRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=CSC(=N2)NC3=CC=C(C=C3)OC.Cl
• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol

Description

4-(2,5-dimethylfuran-3-yl)-N-(4-methoxyphenyl)thiazol-2-amine hydrochloride, also known as DMF-TA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a thiazole derivative that has been synthesized using a unique method, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antifungal Applications

• Antifungal Effect of Thiazole Derivatives : Thiazole derivatives have been synthesized and shown to exhibit significant antifungal effects against fungi like Aspergillus terreus and Aspergillus niger. These findings suggest the potential of thiazole compounds as antifungal agents, providing a foundation for further exploration in the development of new antifungal therapies (Jafar et al., 2017).

Antimicrobial and Antiproliferative Properties

• Schiff Bases Derived from Thiazole Compounds : Schiff bases from 1,3,4-thiadiazole compounds have demonstrated DNA protective abilities and strong antimicrobial activity against S. epidermidis. Some of these compounds also exhibited cytotoxicity against cancer cell lines, highlighting the multifunctional potential of thiazole derivatives in medicinal chemistry for both antimicrobial and anticancer applications (Gür et al., 2020).

Anticancer Activity

• Anticancer Evaluation of Thiazole Derivatives : New thiazol-4-amine derivatives have been synthesized and evaluated for their anticancer activity against various human cancer cell lines, including MCF-7 (breast), A549 (lung), Du-145 (prostate), and MDA MB-231 (breast). These compounds have shown good to moderate activity, indicating the potential of thiazole derivatives in cancer therapy (Yakantham et al., 2019).

Material Science and Chemical Synthesis

• Modification of Polymeric Materials : Thiazole compounds have been used to modify poly vinyl alcohol/acrylic acid hydrogels through radiation-induced polymerization, showing enhanced thermal stability and promising biological activities. This suggests potential applications in medical and material sciences (Aly et al., 2015).

Synthetic Chemistry

• Cascade Synthesis Involving Thiazole : The synthesis process involving thiazole compounds demonstrates their utility in creating complex organic molecules, indicating the versatility of thiazoles in synthetic organic chemistry (Rozentsveig et al., 2011).